Cas no 383148-42-3 (Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate)

Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate is a specialized organic compound featuring a 1,2,4-triazine core substituted with a phenyl group and a trifluoromethyl moiety, further functionalized with a thioether-linked acetate ester. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the triazine scaffold contributes to its potential as a versatile intermediate in medicinal and agrochemical synthesis. The thioether linkage and ester group provide reactive handles for further derivatization, making it valuable for constructing complex heterocyclic systems. Its structural features suggest utility in the development of biologically active molecules, particularly in pharmaceuticals or crop protection agents, where electron-withdrawing and steric properties are critical.

Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate structure

383148-42-3 structure

Product Name:Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate

CAS No:383148-42-3

MF:

MW:

CID:4650448

Update Time:2025-06-07

Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate

Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E154725-25mg	Ethyl 2-{[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]sulfanyl}acetate	383148-42-3		25mg	$ 230.00	2022-06-05
TRC	E154725-50mg	Ethyl 2-{[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]sulfanyl}acetate	383148-42-3		50mg	$ 380.00	2022-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00932941-1g	Ethyl 2-{[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]sulfanyl}acetate	383148-42-3	90%	1g	￥4193.0	2024-04-18
A2B Chem LLC	AI72484-1mg	ethyl 2-{[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]sulfanyl}acetate	383148-42-3	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI72484-5mg	ethyl 2-{[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]sulfanyl}acetate	383148-42-3	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI72484-10mg	ethyl 2-{[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]sulfanyl}acetate	383148-42-3	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI72484-500mg	ethyl 2-{[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]sulfanyl}acetate	383148-42-3	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI72484-1g	ethyl 2-{[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]sulfanyl}acetate	383148-42-3	>90%	1g	$1295.00	2024-04-20

Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate

Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate (CAS No. 383148-42-3): A Comprehensive Overview

Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate, identified by its CAS number 383148-42-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of triazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The synthesis of Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate involves a multi-step process that requires precise control over reaction conditions. The introduction of the trifluoromethyl group is particularly critical, as this moiety is known to enhance the metabolic stability and binding affinity of many pharmacological agents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such compounds, facilitating their exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel agrochemicals and pharmaceuticals derived from triazine scaffolds. The phenyl ring in Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate not only contributes to its structural complexity but also influences its electronic properties, making it a versatile building block for designing molecules with specific biological activities. For instance, studies have shown that triazine derivatives can exhibit herbicidal, fungicidal, and even anticancer properties.

The pharmacological potential of Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate has been explored in several preclinical studies. Researchers have investigated its interaction with various biological targets, including enzymes and receptors involved in cancer progression. The presence of the trifluoromethyl group has been particularly noted for its ability to modulate the pharmacokinetic profile of the compound, potentially leading to improved bioavailability and therapeutic efficacy.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive modifications to tailor its biological activity. For example, by varying the substitution patterns on the triazine ring or introducing additional functional groups, chemists can generate a library of derivatives with distinct properties. This flexibility is crucial for optimizing drug candidates for specific therapeutic applications.

The role of computational chemistry in the design and optimization of Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate cannot be overstated. Advanced computational methods enable researchers to predict the behavior of molecules before they are synthesized, saving time and resources. These techniques have been instrumental in identifying promising candidates for further experimental validation.

In conclusion, Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for drug discovery and development. As research continues to uncover new applications for this molecule and its derivatives, it is likely that Ethyl 2-{3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-ylsulfanyl}acetate will play an increasingly important role in the future of medicine.